64-18-6

Formic acid

In Stock

• CAS RN:
• 64-18-6

• Formula:
• HCOOH
  CH2O2

• InChI:
• InChI=1S/CH2O2/c2-1-3/h1H,(H,2,3)

• InChIKey:
• BDAGIHXWWSANSR-UHFFFAOYSA-N

• Formic acid is one of the main volatile flavor compounds in black tea. It is also one of the main odor-active compounds in acid-hydrolyzed soy sauce.
  Formic acid is the simplest carboxylic acid. Crystal structure study by single-crystal X-ray diffraction technique at -50°C has shown that it has an orthorhombic structure with space group Pna. The photodegradation of formic acid has been investigated using ab intio calculations and time-resolved Fourier transform infrared spectroscopy. Its utility as a fuel in direct fuel cells has been studied. The momentum distribution for its monomer have been evaluated by electron momentum spectroscopy (EMS).
  Formic acid, also known as formate or methanoic acid, belongs to the class of organic compounds known as carboxylic acids. Carboxylic acids are compounds co...

1,3-Bis(dimethylphosphino)propane

• CAS RN:
• 39564-18-6

• Formula:
• C7H18P2

• InChI:
• InChI=1S/C7H18P2/c1-8(2)6-5-7-9(3)4/h5-7H2,1-4H3

• InChIKey:
• GZDVNUHKYJNVNT-UHFFFAOYSA-N

• 1,3-Bis(dimethylphosphino)propane is a useful research compound. Its molecular formula is C7H18P2 and its molecular weight is 164.17 g/mol. The purity is usually 95%.

octahydro-1,5-methano-3H-cyclopent[c]oxepin-3-one

• CAS RN:
• 55764-18-6

• Formula:
• C10H14O2

• InChI:
• InChI=1S/C10H14O2/c11-10-5-6-4-9(12-10)8-3-1-2-7(6)8/h6-9H,1-5H2

• InChIKey:
• MHCQWHPTAZHNSX-UHFFFAOYSA-N

• Octahydro-1,5-methano-3H-cyclopent[c]oxepin-3-one is a useful research compound. Its molecular formula is C10H14O2 and its molecular weight is 166.22 g/mol. The purity is usually 95%.

(-)-Nomifensine

• CAS RN:
• 89664-18-6

• Formula:
• C16H18N2

• InChI:
• InChI=1S/C16H18N2/c1-18-10-14(12-6-3-2-4-7-12)13-8-5-9-16(17)15(13)11-18/h2-9,14H,10-11,17H2,1H3/t14-/m0/s1

• InChIKey:
• XXPANQJNYNUNES-AWEZNQCLSA-N

• (S)-nomifensine is the S enantiomer of nomifensine. It is an enantiomer of a (R)-nomifensine.

1,4,6,7-Tetramethylnaphthalene

In Stock

• CAS RN:
• 13764-18-6

• Formula:
• C14H16

• InChI:
• InChI=1S/C14H16/c1-9-5-6-10(2)14-8-12(4)11(3)7-13(9)14/h5-8H,1-4H3

• InChIKey:
• VPSPONOBLZCLIU-UHFFFAOYSA-N

• 1,4,6,7-Tetramethylnaphthalene, also known as 1,4,6,7-Tetramethylnaphthalene, is a useful research compound. Its molecular formula is C14H16 and its molecular weight is 184.28 g/mol. The purity is usually 95%.

Estradiol 17-Hexanoate

In Stock

• CAS RN:
• 71764-18-6

• Formula:
• C24H34O3

• InChI:
• InChI=1S/C24H34O3/c1-3-4-5-6-23(26)27-22-12-11-21-20-9-7-16-15-17(25)8-10-18(16)19(20)13-14-24(21,22)2/h8,10,15,19-22,25H,3-7,9,11-14H2,1-2H3/t19-,20-,21+,22+,24+/m1/s1

• InChIKey:
• GHLGEOXVTQTIBD-NTYLBUJVSA-N

• Estradiol 17-Hexanoate, also known as Estradiol 17-Hexanoate, is a useful research compound. Its molecular formula is C24H34O3 and its molecular weight is 370.5 g/mol. The purity is usually 95%.

Glutamylalanine

In Stock

• CAS RN:
• 21064-18-6

• Formula:
• C8H14N2O5

• InChI:
• InChI=1S/C8H14N2O5/c1-4(8(14)15)10-7(13)5(9)2-3-6(11)12/h4-5H,2-3,9H2,1H3,(H,10,13)(H,11,12)(H,14,15)/t4-,5-/m0/s1

• InChIKey:
• JZDHUJAFXGNDSB-WHFBIAKZSA-N

• Glutamylalanine, also known as alpha-glu-ala or EA, belongs to the class of organic compounds known as dipeptides. These are organic compounds containing a sequence of exactly two alpha-amino acids joined by a peptide bond. Glutamylalanine is soluble (in water) and a weakly acidic compound (based on its pKa).
  Glu-Ala is a dipeptide formed from L-alpha-glutamyl and L-alanine residues. It has a role as a metabolite.

(1-Benzoylpiperidin-4-yl)methanamine

In Stock

• CAS RN:
• 262864-18-6

• Formula:
• C13H18N2O

• InChI:
• InChI=1S/C13H18N2O/c14-10-11-6-8-15(9-7-11)13(16)12-4-2-1-3-5-12/h1-5,11H,6-10,14H2

• InChIKey:
• RKXTXWBKNWENJV-UHFFFAOYSA-N

• (1-Benzoylpiperidin-4-yl)methanamine is a useful research compound. Its molecular formula is C13H18N2O and its molecular weight is 218.29 g/mol. The purity is usually 95%.

2-((3-(3,4-dimethoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl)oxy)acetonitrile

In Stock

• CAS RN:
• 610764-18-6

• Formula:
• C20H17NO5

• InChI:
• InChI=1S/C20H17NO5/c1-12-19(13-4-7-16(23-2)18(10-13)24-3)20(22)15-6-5-14(25-9-8-21)11-17(15)26-12/h4-7,10-11H,9H2,1-3H3

• InChIKey:
• ZFSMPMDXRIEKEK-UHFFFAOYSA-N

• 2-((3-(3,4-dimethoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl)oxy)acetonitrile is a useful research compound. Its molecular formula is C20H17NO5 and its molecular weight is 351.358. The purity is usually 95%.

2-(8-Chloro-1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)ethane-1-sulfonyl fluoride

In Stock

• CAS RN:
• 877964-18-6

• Formula:
• C9H10ClFN4O4S

• InChI:
• InChI=1S/C9H10ClFN4O4S/c1-13-6-5(7(16)14(2)9(13)17)15(8(10)12-6)3-4-20(11,18)19/h3-4H2,1-2H3

• InChIKey:
• AAKRTYJRAGBIJZ-UHFFFAOYSA-N

• 2-(8-Chloro-1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)ethane-1-sulfonyl fluoride is a useful research compound. Its molecular formula is C9H10ClFN4O4S and its molecular weight is 324.71. The purity is usually 95%.

3-Phenyl-2'-thiomethylpropiophenone

In Stock

• CAS RN:
• 898764-18-6

• Formula:
• C16H16OS

• InChI:
• InChI=1S/C16H16OS/c1-18-16-10-6-5-9-14(16)15(17)12-11-13-7-3-2-4-8-13/h2-10H,11-12H2,1H3

• InChIKey:
• NQBDDJIBJFVZRG-UHFFFAOYSA-N

• 3-Phenyl-2'-thiomethylpropiophenone is a useful research compound. Its molecular formula is C16H16OS and its molecular weight is 256.4 g/mol. The purity is usually 95%.

4-(4,6-dinitro-1-benzofuran-2-yl)pyridine

In Stock

• CAS RN:
• 445464-18-6

• Formula:
• C13H7N3O5

• InChI:
• InChI=1S/C13H7N3O5/c17-15(18)9-5-11(16(19)20)10-7-12(21-13(10)6-9)8-1-3-14-4-2-8/h1-7H

• InChIKey:
• HXKTYYNVHUTEOL-UHFFFAOYSA-N

• 4-(4,6-dinitro-1-benzofuran-2-yl)pyridine is a useful research compound. Its molecular formula is C13H7N3O5 and its molecular weight is 285.21 g/mol. The purity is usually 95%.

N-[1-(cyclopropanecarbonyl)-3,4-dihydro-2H-quinolin-6-yl]-3,4-dimethoxybenzenesulfonamide

In Stock

• CAS RN:
• 932364-18-6

• Formula:
• C21H24N2O5S

• InChI:
• InChI=1S/C21H24N2O5S/c1-27-19-10-8-17(13-20(19)28-2)29(25,26)22-16-7-9-18-15(12-16)4-3-11-23(18)21(24)14-5-6-14/h7-10,12-14,22H,3-6,11H2,1-2H3

• InChIKey:
• QNFJYYFLHNGPNI-UHFFFAOYSA-N

• N-[1-(cyclopropanecarbonyl)-3,4-dihydro-2H-quinolin-6-yl]-3,4-dimethoxybenzenesulfonamide is a useful research compound. Its molecular formula is C21H24N2O5S and its molecular weight is 416.49. The purity is usually 95%.

5-(2-Iodobenzoyl)-2-methylpyridine

In Stock

• CAS RN:
• 1187164-18-6

• Formula:
• C13H10INO

• InChI:
• InChI=1S/C13H10INO/c1-9-6-7-10(8-15-9)13(16)11-4-2-3-5-12(11)14/h2-8H,1H3

• InChIKey:
• NNJXLDDIAZWHMR-UHFFFAOYSA-N

• 5-(2-Iodobenzoyl)-2-methylpyridine is a useful research compound. Its molecular formula is C13H10INO and its molecular weight is 323.13 g/mol. The purity is usually 95%.

tert-Butyl 3-((3-isopropyl-1,2,4-oxadiazol-5-yl)methyl)azetidine-1-carboxylate

In Stock

• CAS RN:
• 1695064-18-6

• Formula:
• C14H23N3O3

• InChI:
• InChI=1S/C14H23N3O3/c1-9(2)12-15-11(20-16-12)6-10-7-17(8-10)13(18)19-14(3,4)5/h9-10H,6-8H2,1-5H3

• InChIKey:
• JKKYDWQMAMPLOV-UHFFFAOYSA-N

• Tert-Butyl 3-((3-isopropyl-1,2,4-oxadiazol-5-yl)methyl)azetidine-1-carboxylate is a useful research compound. Its molecular formula is C14H23N3O3 and its molecular weight is 281.356. The purity is usually 95%.

2-tert-butyl-N-phenylimidazo[1,2-b]pyridazine-6-carboxamide

In Stock

• CAS RN:
• 2549064-18-6

• Formula:
• C17H18N4O

• InChI:
• InChI=1S/C17H18N4O/c1-17(2,3)14-11-21-15(19-14)10-9-13(20-21)16(22)18-12-7-5-4-6-8-12/h4-11H,1-3H3,(H,18,22)

• InChIKey:
• LTAFXPIELBRJGP-UHFFFAOYSA-N

• 2-tert-butyl-N-phenylimidazo[1,2-b]pyridazine-6-carboxamide is a useful research compound. Its molecular formula is C17H18N4O and its molecular weight is 294.35 g/mol. The purity is usually 95%.